Cas no 183677-27-2 (3-Thiophenamine, 2-(2-methylphenyl)-)

• Product Name: 3-Thiophenamine, 2-(2-methylphenyl)-
• CAS No: 183677-27-2
• MF: C₁₁H₁₁NS
• MW: 189.276741266251
• CID: 3822036
• Update Time: 2026-04-17

3-Thiophenamine, 2-(2-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 3-Thiophenamine, 2-(2-methylphenyl)-

Additional information on 3-Thiophenamine, 2-(2-methylphenyl)-

Comprehensive Overview of 3-Thiophenamine, 2-(2-methylphenyl)- (CAS No. 183677-27-2)

3-Thiophenamine, 2-(2-methylphenyl)- (CAS No. 183677-27-2) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This compound, characterized by its unique thiophene and methylphenyl structure, is widely studied for its potential applications in drug discovery and advanced material synthesis. Researchers and industry professionals are increasingly interested in its properties, synthesis methods, and commercial availability, making it a trending topic in scientific discussions.

The molecular structure of 3-Thiophenamine, 2-(2-methylphenyl)- features a thiophene ring, a five-membered heterocycle containing sulfur, which is known for its electron-rich nature and versatility in chemical reactions. The addition of a 2-methylphenyl group enhances its stability and reactivity, making it a valuable intermediate in organic synthesis. This compound is often explored for its potential in creating pharmaceutical intermediates, organic electronics, and catalysts, aligning with current trends in sustainable chemistry and green synthesis.

One of the most frequently searched questions about 3-Thiophenamine, 2-(2-methylphenyl)- revolves around its synthesis pathway. The compound can be synthesized through multi-step organic reactions, including cross-coupling and amination processes, which are critical topics in modern organic chemistry. Researchers are also investigating its biological activity, particularly in the context of drug development, where thiophene derivatives are known for their antimicrobial and anti-inflammatory properties. These aspects make it a hot topic in medicinal chemistry forums and academic publications.

In the realm of material science, 3-Thiophenamine, 2-(2-methylphenyl)- is being studied for its potential use in conductive polymers and organic semiconductors. With the growing demand for flexible electronics and renewable energy solutions, this compound’s ability to facilitate electron transport is highly valued. Industry experts are also exploring its role in photovoltaic cells and OLEDs, which are key areas of innovation in the tech sector.

The commercial availability of 3-Thiophenamine, 2-(2-methylphenyl)- is another area of interest. Suppliers and manufacturers often highlight its high purity and custom synthesis options to meet the demands of research institutions and industrial applications. Questions about storage conditions, shelf life, and handling precautions are commonly addressed in technical datasheets, ensuring safe and efficient usage in laboratories.

Environmental and regulatory considerations are also critical when discussing 3-Thiophenamine, 2-(2-methylphenyl)-. While the compound is not classified as hazardous under standard regulations, proper waste disposal and handling protocols are emphasized to minimize environmental impact. This aligns with the broader industry focus on sustainable chemistry and eco-friendly practices, which are increasingly important to both researchers and consumers.

In summary, 3-Thiophenamine, 2-(2-methylphenyl)- (CAS No. 183677-27-2) is a versatile and valuable compound with wide-ranging applications in pharmaceuticals, material science, and organic synthesis. Its unique structure and reactivity make it a subject of ongoing research, while its commercial availability ensures its accessibility for various industrial uses. As scientific advancements continue, this compound is likely to remain a key player in innovative chemical solutions.